Cas no 2004613-47-0 (6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane)

• Product Name: 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane
• CAS No: 2004613-47-0
• MF: C₈H₁₄BrF₃
• MW: 247.095972537994
• CID: 5285827
• Update Time: 2025-07-21

6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,1,1-trifluoro-5,5-dimethylhexane
• Hexane, 6-bromo-1,1,1-trifluoro-5,5-dimethyl-
• 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane

• Inchi： 1S/C8H14BrF3/c1-7(2,6-9)4-3-5-8(10,11)12/h3-6H2,1-2H3
• InChI Key： NOBJRISKDHGKEP-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane

Introduction to 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane (CAS No. 2004613-47-0)

6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane, identified by the Chemical Abstracts Service Number (CAS No.) 2004613-47-0, is a fluorinated branched alkane featuring a bromine substituent. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of fluorine atoms and a bromine group makes it a versatile intermediate for various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and functional group interconversions.

The molecular structure of 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane consists of a hexane backbone with three fluorine atoms at the 1-position, a bromine atom at the 6-position, and two methyl groups at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for use in organic synthesis. The fluorine atoms contribute to the molecule's lipophilicity and metabolic stability, while the bromine atom serves as a reactive handle for further functionalization.

In recent years, fluorinated compounds have been extensively studied for their role in pharmaceuticals due to their ability to modulate drug efficacy, bioavailability, and metabolic profiles. The incorporation of fluorine into drug molecules often enhances their binding affinity to biological targets and improves their resistance to enzymatic degradation. 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane exemplifies this trend by serving as a key building block in the synthesis of more complex pharmacophores.

One of the most notable applications of 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane is in the field of medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, its structure has been employed in the development of kinase inhibitors, where the fluorinated and brominated moieties facilitate optimal interactions with protein binding sites. Additionally, its stability under harsh reaction conditions makes it suitable for multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences pharmacokinetic properties such as solubility and permeability. 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane leverages these properties by serving as a precursor to compounds designed to enhance oral bioavailability or tissue penetration. Recent studies have highlighted its utility in generating perfluorinated analogs of known drugs, which exhibit improved pharmacological profiles.

Another area where 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane finds application is in materials science. Fluorinated compounds are widely used in the development of advanced materials due to their thermal stability and chemical inertness. This compound has been explored as a precursor for polymers and coatings that require high-performance characteristics. Its ability to undergo selective functionalization allows chemists to tailor material properties such as flexibility or flame retardancy.

The synthesis of 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane typically involves fluorination reactions on a suitable hexane derivative followed by bromination at the terminal carbon. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, electrochemical fluorination techniques have been employed to introduce fluorine atoms with high selectivity and yield. These improvements have made 6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane more accessible for industrial applications.

In conclusion,6-Bromo-1,1,1-trifluoro-5,5-dimethylhexane (CAS No. 2004613-47-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features—comprising fluorine atoms and a bromine substituent—make it an invaluable intermediate for synthetic chemists. As research continues to uncover new applications for fluorinated compounds,6-Bromo-1,1，